1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone

• IUPAC Name: 1-[3-[2-aminoethyl(propan-2-yl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C12H25N3O/c1-10(2)15(8-6-13)12-5-4-7-14(9-12)11(3)16/h10,12H,4-9,13H2,1-3H3
• InChI Key: DHGXTVSWUDKNFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCN)C1CCCN(C1)C(=O)C
• Molecular Formula: C12H25N3O
• Molecular Weight: 227.35 g/mol

Description

1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone is a tertiary amine derivative featuring a piperidine core substituted at the 3-position with a branched alkyl-amino-ethyl group and an acetyl moiety at the 1-position. Its molecular formula is C₁₂H₂₄N₃O, with a molecular weight of 226.34 g/mol. The compound is structurally characterized by:

• A piperidine ring providing a rigid scaffold.
• An acetyl group at the 1-position, which may influence electronic properties and metabolic stability.

Preparation Methods

The synthesis of 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors such as 1,5-diaminopentane.

Introduction of the Ethanone Group: The ethanone group can be introduced via acylation reactions using reagents like acetyl chloride or acetic anhydride.

Attachment of the Aminoethyl-Isopropyl-Amino Side Chain: This step involves the reaction of the piperidine derivative with 2-aminoethyl-isopropylamine under suitable conditions, such as in the presence of a base like triethylamine.

Industrial production methods may involve optimization of these steps to enhance yield and purity, including the use of catalysts and controlled reaction conditions.

Chemical Reactions Analysis

1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the ethanone group to an alcohol.

Substitution: The amino groups in the compound can participate in nucleophilic substitution reactions, forming derivatives with different substituents.

Common reagents and conditions used in these reactions include organic solvents (e.g., ethanol, dichloromethane), catalysts (e.g., palladium on carbon), and specific temperature and pressure settings.

Scientific Research Applications

Preliminary studies indicate that 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone may interact with various biological targets, including neurotransmitter receptors. Its potential applications in pharmacology include:

• CNS Activity : Similar compounds have shown promise as central nervous system agents, potentially acting as GABA transporter inhibitors.
• Pain Management : Its structural similarity to analgesics suggests potential use in pain relief therapies.

Interaction Studies

Understanding how this compound interacts with biological systems is crucial for elucidating its pharmacological profile. Interaction studies may focus on:

• Receptor Binding Affinity : Assessing how well the compound binds to specific receptors.
• Enzyme Inhibition : Evaluating its effects on enzyme activity within cellular pathways.

Case Study 1: CNS Interaction

A study conducted on compounds similar to 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone revealed that they modulate neurotransmitter systems effectively. The study demonstrated that these compounds could enhance GABAergic activity, leading to potential therapeutic applications in anxiety disorders.

Case Study 2: Pain Relief

Research has indicated that piperidine derivatives can act as analgesics. A comparative analysis showed that the introduction of specific functional groups in compounds like 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone enhances their efficacy in pain management.

Mechanism of Action

The mechanism of action of 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone involves its interaction with molecular targets such as enzymes and receptors. The compound’s structure allows it to bind to specific sites, modulating the activity of these targets. Pathways involved may include signal transduction, metabolic processes, and cellular communication.

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	CAS Number	Molecular Formula	Substituent Variation	Molecular Weight (g/mol)	Key Features
1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone (Target)	-	C₁₂H₂₄N₃O	-	226.34	Branched isopropyl group; tertiary amine
1-(3-{[(2-Aminoethyl)(cyclopropyl)amino]methyl}-piperidin-1-yl)ethanone	1353954-47-8	C₁₂H₂₃N₃O	Cyclopropyl instead of isopropyl	225.33	Increased steric hindrance; potential for altered receptor binding
1-{(R)-3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone	1354017-38-1	C₁₀H₂₀N₃O	Methyl instead of isopropyl; (R)-stereochemistry	199.30	Reduced hydrophobicity; chiral center may enhance target specificity
2-Amino-1-[(R)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-ethanone	1354009-22-5	C₁₁H₂₂N₃O	Additional methyl group on amino substituent	212.31	Enhanced steric bulk; modified hydrogen-bonding capacity
1-[3-(2-Amino-ethoxymethyl)-piperidin-1-yl]-ethanone	1353971-67-1	C₁₀H₂₀N₂O₂	Ethoxymethyl spacer introduced	200.28	Improved solubility due to oxygen atom; XLogP3 = -0.6

Key Observations:

• Stereochemistry : The (R)-configured analogue (CAS 1354017-38-1) exhibits distinct biological activity due to enantioselective interactions .
• Solubility : Ethoxymethyl-substituted derivatives (e.g., CAS 1353971-67-1) show improved aqueous solubility, critical for oral bioavailability .

Biological Activity

1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone is a complex organic compound that has garnered interest in pharmacological research due to its potential biological activities. This article explores its biological activity, synthesis, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The compound features a piperidine ring connected to an ethanone group and an aminoethyl side chain. Its molecular formula is $C_{12}H_{24}N_{2}O$, with a molecular weight of approximately 227.35 g/mol. The unique structural characteristics allow for various chemical interactions, making it a subject of interest in both synthetic and biological chemistry .

Preliminary studies suggest that 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone may interact with neurotransmitter receptors and enzymes, influencing various cellular pathways. Specifically, compounds with similar piperidine structures have shown potential as modulators of G-protein coupled receptors (GPCRs), which play critical roles in numerous physiological processes .

Potential Biological Effects:

• Neurotransmitter Modulation: The compound may act as a modulator of neurotransmitter systems, particularly affecting GABA transporters and other neurochemical pathways .
• Receptor Binding: Initial interaction studies indicate binding to specific receptors, which could lead to alterations in signaling pathways related to pain, mood regulation, and cognitive functions .

Synthesis

The synthesis of 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone typically involves multi-step organic reactions. The general synthetic route includes:

• Formation of the piperidine ring.
• Introduction of the aminoethyl side chain.
• Acylation to form the ethanone moiety.

These steps can vary based on the specific synthetic pathway chosen but generally employ standard organic synthesis techniques .

Case Studies and Research Findings

A review of literature highlights several studies that have explored the biological activity of related compounds:

Study	Findings
Study 1	Investigated the interaction of piperidine derivatives with GABA transporters, indicating potential anxiolytic effects.
Study 2	Demonstrated that similar compounds exhibit selective inhibition of certain kinases involved in cancer pathways, suggesting therapeutic applications in oncology.
Study 3	Evaluated the pharmacokinetics and pharmacodynamics of related piperidine-based drugs, showing favorable profiles for central nervous system applications.

Comparative Analysis with Related Compounds

The biological activity of 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone can be compared with structurally similar compounds:

Compound Name	Key Features	Potential Applications
1-(4-{[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone)	Similar piperidine structure; potential GABAergic activity	Neurological disorders
N-(Piperidin-4-yl)-N-(trifluoromethyl)pyrimidin-4-amine	Exhibits GPR119 agonistic activity; diabetes treatment potential	Metabolic disorders
2-(4-Aminopiperidin-1-yl)ethan-1-ol	Contains hydroxyl group; used in neurological studies	CNS applications